Cas no 78008-15-8 (N-(3-Hydroxypropyl)trifluoroacetamide)

• Product Name: N-(3-Hydroxypropyl)trifluoroacetamide
• CAS No: 78008-15-8
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• CID: 562933
• PubChem ID: 57653446
• Update Time: 2025-08-03

N-(3-Hydroxypropyl)trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-(3-hydroxypropyl)-
• 2,2,2-trifluoro-N-(3-hydroxypropyl)acetamide
• 3-(Trifluoroacetamido)Propan-1-ol
• 3-(TRIFLUOROACETYLAMINO)-1-PROPANOL
• 2,2,2-trifluoro-acetamidopropan-3-ol
• 2,2,2-trifluoro-N-(3-hydroxypropyl)-acetamide
• 3-(N-trifluoroacetylamino)-1-propanol
• 3-(Trifluoroacetamido)-1-propanol
• N-(3-hydroxypropyl)-2,2,2-trifluoroacetamide
• N-(3-Hydroxypropyl)trifluoroacetamide
• CS-0331068
• SCHEMBL865618
• VS-13699
• AKOS009159252
• N-(3-Hydroxypropyl)trifluoroacetamide, >=98.0% (GC)
• 78008-15-8
• Tfa-beta-Ala-ol
• DTXSID00365762
• BBL036804
• STL346845

• MDL： MFCD01328307
• Inchi： 1S/C5H8F3NO2/c6-5(7,8)4(11)9-2-1-3-10/h10H,1-3H2,(H,9,11)
• InChI Key： LOTWHTFZRDJSCL-UHFFFAOYSA-N
• SMILES： FC(C(NCCCO)=O)(F)F

Computed Properties

• Exact Mass: 171.05100
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.355 g/mL at 20 °C(lit.)
• Boiling Point: 120-121 °C/0.03 mmHg(lit.)
• Flash Point: 105°C
• Refractive Index: n20/D 1.406
• PSA: 49.33000
• LogP: 0.43820

N-(3-Hydroxypropyl)trifluoroacetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-Hydroxypropyl)trifluoroacetamide

N-(3-Hydroxypropyl)trifluoroacetamide (CAS No. 78008-15-8): A Comprehensive Overview

N-(3-Hydroxypropyl)trifluoroacetamide, commonly referred to as CAS No. 78008-15-8, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of trifluoroacetic acid, with a hydroxypropyl group attached to the nitrogen atom. Its unique structure endows it with distinctive chemical properties, making it a valuable molecule in fields such as organic synthesis, pharmaceuticals, and materials science.

The molecular formula of N-(3-Hydroxypropyl)trifluoroacetamide is C4H7F3NO, and its molecular weight is approximately 146.1 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 115°C and a boiling point of 225°C at standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile, which makes it suitable for various synthetic procedures.

One of the key features of CAS No. 78008-15-8 is its ability to act as an effective catalyst in certain chemical reactions. Recent studies have highlighted its role in accelerating the formation of esters and amides under mild conditions. For instance, researchers have demonstrated that this compound can significantly enhance the yield and reaction rate in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

In addition to its catalytic properties, N-(3-Hydroxypropyl)trifluoroacetamide has been explored for its potential in drug delivery systems. Its hydroxyl group allows for easy functionalization, enabling the attachment of targeting ligands or other bioactive molecules. This feature has led to its investigation as a carrier for anti-cancer drugs, where it can improve drug solubility and bioavailability while minimizing side effects.

The synthesis of CAS No. 78008-15-8 typically involves a multi-step process starting from trifluoroacetic acid. The hydroxypropyl group is introduced through nucleophilic substitution or alkylation reactions, depending on the desired stereochemistry and purity. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

From an environmental standpoint, N-(3-Hydroxypropyl)trifluoroacetamide has been shown to have low toxicity levels when properly handled. However, like many fluorinated compounds, its persistence in the environment requires careful consideration during disposal and waste management processes. Regulatory agencies have established guidelines to ensure safe handling and minimize ecological risks associated with this compound.

In conclusion, CAS No. 78008-15-8, or N-(3-Hydroxypropyl)trifluoroacetamide, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings.